Ethyl 2,2-Dimethyl-3-(4-piperidyl)propanoate Hydrochloride

• Molecular Formula: C12H24ClNO2
• Molecular Weight: 249.78 g/mol
• IUPAC Name: ethyl 2,2-dimethyl-3-piperidin-4-ylpropanoate;hydrochloride
• InChI: InChI=1S/C12H23NO2.ClH/c1-4-15-11(14)12(2,3)9-10-5-7-13-8-6-10;/h10,13H,4-9H2,1-3H3;1H
• InChI Key: FTMCCJYLPRXGHX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)CC1CCNCC1.Cl

Description

MFCD32876718 is a chemical compound with unique properties that have garnered interest in various scientific fields. This compound is known for its stability and reactivity, making it a valuable subject for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD32876718 typically involves a multi-step process that includes the preparation of intermediate compounds. The reaction conditions often require precise control of temperature, pressure, and pH to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In industrial settings, the production of MFCD32876718 is scaled up using advanced techniques such as continuous flow reactors and automated synthesis systems. These methods enhance efficiency and consistency, allowing for large-scale production while maintaining the quality of the compound.

Chemical Reactions Analysis

Types of Reactions

MFCD32876718 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Substitution reactions involve the replacement of one functional group with another, commonly using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The reactions involving MFCD32876718 typically require specific reagents and conditions:

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens in the presence of a catalyst or nucleophiles in polar solvents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxygenated derivatives, while reduction can produce different hydrogenated compounds.

Scientific Research Applications

MFCD32876718 has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses, including its role in drug development.

Industry: MFCD32876718 is utilized in the production of specialty chemicals and materials, contributing to advancements in technology and manufacturing processes.

Mechanism of Action

The mechanism of action of MFCD32876718 involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, altering their activity and leading to various biochemical effects. The exact pathways and targets depend on the context of its use, whether in biological systems or industrial applications.